Cas no 201335-88-8 (Fmoc-D-Tyr(Me)-OH)

• Product Name: Fmoc-D-Tyr(Me)-OH
• CAS No: 201335-88-8
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• MDL: MFCD00237393
• CID: 66607
• PubChem ID: 7019819
• Update Time: 2025-06-08

Fmoc-D-Tyr(Me)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-O-methyl-D-tyrosine
• Fmoc-D-Tyr(Me)-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-methoxyphenyl)propanoic acid
• Fmoc-4-Methoxy-D-phenylalanine
• Fmoc-D-4-Methoxyphe
• Fmoc-D-4-Methoxyphenylalanine
• fmoc-d-4-Methoxy-phe-oh
• FMOC-D-TYR(ME)
• Fmoc-L-phe(4-OCH3)-OH
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-methoxyphenyl)propionic acid
• EN300-3395151
• HY-W022227
• CS-0040948
• D-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-methyl-
• 201335-88-8
• AKOS015837397
• SCHEMBL2310128
• DS-13636
• FMOC-4-METHOXY-D-PHE-OH
• A50176
• DTXSID30427180
• Fmoc-D-Tyr(Me)-OH, AldrichCPR
• MFCD00237393
• J-013041
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methoxyphenyl)propanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-methoxyphenyl)propanoic acid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid

• MDL： MFCD00237393
• Inchi： 1S/C25H23NO5/c1-30-17-12-10-16(11-13-17)14-23(24(27)28)26-25(29)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)/t23-/m1/s1
• InChI Key： JYQODLWFOPCSCS-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(=CC=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15800
• Monoisotopic Mass: 417.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.6
• Topological Polar Surface Area: 84.9A^2

Experimental Properties

• Density: 1.274
• Melting Point: 647.8 °C at 760 mmHg
• Boiling Point: 647.8°C at 760 mmHg
• Flash Point: 345.6°C
• Refractive Index: 1.62
• PSA: 76.07000
• LogP: 4.52930

Fmoc-D-Tyr(Me)-OH Security Information

• HazardClass：IRRITANT
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-D-Tyr(Me)-OH

Recent Advances in the Application of Fmoc-D-Tyr(Me)-OH (CAS: 201335-88-8) in Chemical Biology and Pharmaceutical Research

Fmoc-D-Tyr(Me)-OH (CAS: 201335-88-8) is a chemically modified amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. This compound, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylated tyrosine residue in the D-configuration, has garnered significant attention due to its unique properties and applications in drug discovery, chemical biology, and materials science. Recent studies have explored its role in enhancing peptide stability, modulating biological activity, and enabling novel synthetic strategies.

One of the key advancements in the use of Fmoc-D-Tyr(Me)-OH is its incorporation into peptide-based therapeutics. Researchers have demonstrated that the methylation of the tyrosine hydroxyl group can significantly improve the metabolic stability of peptides, reducing their susceptibility to enzymatic degradation. This modification is particularly valuable in the development of peptide drugs targeting G-protein-coupled receptors (GPCRs), where tyrosine residues often play critical roles in ligand-receptor interactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-D-Tyr(Me)-OH in the synthesis of stable analogs of neuropeptide Y, showing enhanced in vivo half-life and potency.

In addition to its pharmaceutical applications, Fmoc-D-Tyr(Me)-OH has been employed in the design of self-assembling peptide nanomaterials. The Fmoc group provides hydrophobic interactions that drive the formation of supramolecular structures, while the methylated tyrosine residue can influence the mechanical and functional properties of the resulting materials. Recent work published in ACS Nano (2024) demonstrated the use of this building block in creating stimuli-responsive hydrogels with potential applications in drug delivery and tissue engineering. The study reported that the D-configuration of the tyrosine residue conferred unique chiral properties to the assemblies, enabling precise control over gelation kinetics and mechanical strength.

From a synthetic chemistry perspective, novel protocols have been developed for the efficient incorporation of Fmoc-D-Tyr(Me)-OH into complex peptide sequences. A 2024 Nature Protocols paper detailed an optimized SPPS method that minimizes racemization during coupling of this sterically hindered amino acid derivative. The protocol incorporates advanced coupling reagents and microwave-assisted synthesis techniques, achieving >99% coupling efficiency for challenging sequences containing multiple D-Tyr(Me) residues.

Looking forward, the unique properties of Fmoc-D-Tyr(Me)-OH continue to inspire innovative applications across multiple disciplines. Current research directions include its use in the development of peptide-based biosensors, where the methylated tyrosine can serve as a reporter group for phosphorylation events, and in the design of constrained peptide scaffolds for protein-protein interaction inhibition. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this versatile building block is poised to play an increasingly important role in chemical biology and pharmaceutical research.